Cas no 2172536-61-5 (methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate)

• Product Name: methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate
• CAS No: 2172536-61-5
• MF: C₁₁H₁₈O₄S
• MW: 246.323222637177
• CID: 5879599
• PubChem ID: 165598110
• Update Time: 2025-05-19

methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate
• 2172536-61-5
• EN300-1630617

• Inchi： 1S/C11H18O4S/c1-14-9(12)10(2-5-15-8-10)11(13)3-6-16-7-4-11/h13H,2-8H2,1H3
• InChI Key： CBDVTIKEZXEURJ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(C(=O)OC)COCC1)O

Computed Properties

• Exact Mass: 246.09258022g/mol
• Monoisotopic Mass: 246.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.1Ų

Additional information on methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate

Methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate (CAS No. 2172536-61-5): A Comprehensive Overview

Methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate, identified by its CAS number 2172536-61-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

The structure of methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate consists of an oxolane ring substituted with a thiol group and a carboxylate moiety. The presence of the hydroxyl group on the thian ring introduces a level of reactivity that makes this compound a valuable intermediate in synthetic chemistry. Furthermore, the carboxylate group enhances its solubility in polar solvents, making it more amenable to various biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, oxidative stress, and metabolic disorders. The thiol group in methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate has been identified as a key moiety that can interact with biological targets, potentially leading to the development of new therapeutic agents. Studies have shown that thiols are capable of scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

One of the most promising areas of research involving methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate is its potential role in anti-inflammatory therapies. The compound has been found to inhibit the activity of several enzymes involved in the inflammatory response, such as lipoxygenase and cyclooxygenase. These enzymes are crucial in the production of pro-inflammatory mediators like leukotrienes and prostaglandins. By inhibiting their activity, methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate may help reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases.

Additionally, the oxolane ring in the structure of methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate has been shown to enhance the bioavailability of drugs when used as a prodrug or drug carrier. The stability and biodegradability of the oxolane ring make it an ideal candidate for delivering active pharmaceutical ingredients (APIs) to target tissues. This property has been exploited in various drug delivery systems, where the oxolane ring can be cleaved under physiological conditions to release the API at the site of action.

The synthesis of methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate involves several key steps that require precise control over reaction conditions. The introduction of the thiol group onto the oxolane ring is typically achieved through nucleophilic substitution reactions, where a suitable thiol precursor is reacted with an appropriate electrophile. The subsequent formation of the carboxylate group is often accomplished through oxidation reactions, which convert alcohols or thiols into their corresponding carboxylic acids.

In recent studies, researchers have explored novel synthetic routes to improve the yield and purity of methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate. These studies have focused on optimizing reaction conditions, such as temperature, solvent choice, and catalyst selection, to enhance efficiency and minimize side reactions. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic methods that reduce waste and energy consumption.

The pharmacological properties of methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate have been extensively studied in preclinical models. These studies have revealed that the compound exhibits significant anti-inflammatory and antioxidant activities. In particular, its ability to scavenge ROS has been linked to its potential use in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

One area where methyl 3-(4-hydroxythian-4-yl)oxolane-3-carboxylate shows particular promise is in the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. Oxidative stress plays a critical role in the pathogenesis of these diseases, leading to neuronal damage and dysfunction. By neutralizing ROS, methyl 3-(4-hydroxythian-4-yloxlane)-3-carboxylate may help protect neurons from oxidative damage and slow down disease progression.

The compound's potential application extends beyond neurological disorders. It has also been investigated for its role in combating metabolic syndrome, a cluster of conditions including obesity, insulin resistance, and type 2 diabetes. Studies suggest that oxidative stress contributes to insulin resistance by impairing insulin signaling pathways. By mitigating oxidative stress, methyl 3-(4-hydroxythian)-4-yloxlane)-carboxylate may help improve insulin sensitivity and metabolic health.

In conclusion, methyl 3-(4-hydroxythian)-yloxlane)-carboxylate (CAS No. 2172536_61_5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for modulating biological pathways associated with inflammation, oxidative stress, and metabolic disorders. With ongoing research efforts aimed at optimizing its synthesis and exploring new therapeutic applications, this compound is poised to play a crucial role in future medical advancements.